Cas no 11032-50-1 (Vitamin PP)

• Product Name: Vitamin PP
• CAS No: 11032-50-1
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 209108
• Update Time: 2026-05-14

Vitamin PP Chemical and Physical Properties

Names and Identifiers

• Vitamin PP
• Antipellagra vitamin
• Factor PP
• Nikasan
• Nikazan
• Pellagra preventive factor
• PP factor
• pyridine-3-carboxamide
• Vitamin H1

• Inchi： InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)
• InChI Key： DFPAKSUCGFBDDF-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=NC=1)=O

Computed Properties

• Exact Mass: 122.04808
• Monoisotopic Mass: 122.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 56

Experimental Properties

• Density: 1.204
• Melting Point: 130 deg C
• Boiling Point: 334.4°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 1.57
• PSA: 55.98